Cas no 1209870-66-5 (N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1209870-66-5
• MF: C₂₂H₂₅N₅O₅
• MW: 439.464404821396
• CID: 6361343
• PubChem ID: 45563152
• Update Time: 2025-10-31

N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• 1209870-66-5
• F5832-1558
• N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
• N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide
• AKOS024520957

• Inchi： 1S/C22H25N5O5/c1-30-17-6-4-16(5-7-17)26-9-11-27(12-10-26)18(19-3-2-13-31-19)15-23-21(28)22(29)24-20-8-14-32-25-20/h2-8,13-14,18H,9-12,15H2,1H3,(H,23,28)(H,24,25,29)
• InChI Key： ZAYVNHGBTDASCC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 439.186
• Monoisotopic Mass: 439.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113A^2

Additional information on N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No: 1209870-66-5)

N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide, identified by its CAS number 1209870-66-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functionalized aromatic groups. The presence of furan, piperazine, and oxazole moieties in its molecular structure imparts unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural composition of N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(1,2-oxazol-3-yl)ethanediamide is designed to interact with biological targets in a highly specific manner. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, contributes to the compound's solubility and binding affinity. Similarly, the piperazine moiety is a common pharmacophore in drug development due to its capacity to modulate neurotransmitter activity. The oxazole ring adds another layer of complexity, offering potential for metabolic stability and bioavailability enhancement.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with multifunctional properties. N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl strong>-N-(< strong>1,2 oxazol 3 yl) ethanediamide stands out as a compound that embodies these principles. Its structural design allows for the exploration of various biological pathways, making it a versatile tool for researchers studying neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound's unique combination of heterocyclic rings and aromatic substituents suggests potential applications in the development of next-generation drugs that can address complex diseases more effectively than traditional monotherapies.

The synthesis of N'-2-(< strong furan 2 yl) 24(4 methoxyphenyl)piperazin 1 ylethyl-N(1 2 oxazol 3 yl)ethanediamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the < strong furan > moiety at the 2 position of the piperazine ring is particularly critical, as it influences the compound's overall pharmacokinetic profile. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and protecting group strategies, have been employed to ensure high yield and purity. These methodologies reflect the growing sophistication of synthetic organic chemistry and its role in drug development.

The pharmacological profile of N'-2-(furan - 2 - yl) - 24(4 - methoxyphenyl)piperazin - 1 - ylethyl-N(1 , 2 - oxazol - 3 - yl)ethanediamide is under active investigation by several research groups. Preliminary studies have indicated that this compound exhibits promising activity against various biological targets. For instance, its interaction with serotonin receptors has been explored as a potential treatment for depression and anxiety disorders. Additionally, its ability to modulate dopamine levels suggests possible applications in neurodegenerative diseases such as Parkinson's disease. The compound's dual action on multiple neurotransmitter systems makes it an attractive candidate for developing combination therapies that can address complex neurological symptoms more comprehensively.

The role of computational chemistry in the study of N'-2-(furan - 2 - yl) - 24(4 - methoxyphenyl)piperazin - 1 - ylethyl-N(1 , 2 - oxazol - 3 - yl)ethanediamide cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify key interaction sites between the compound and its target proteins. These simulations have provided valuable insights into the compound's mechanism of action and have guided the optimization process toward higher efficacy and selectivity. The integration of experimental data with computational methods has become a cornerstone of modern drug discovery, enabling researchers to accelerate the development pipeline significantly.

In conclusion, N'-2-(furan - 2 - yl) - 24(4 - methoxyphenyl)piperazin - 1 - ylethyl-N(1 , 2 oxazol –3– yl)ethanediamide represents a cutting-edge compound with immense potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.